2-((4-fluorophenyl)thio)-N-(2-(thiophen-3-yl)benzyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[(2-thiophen-3-ylphenyl)methyl]acetamide
• InChI: InChI=1S/C19H16FNOS2/c20-16-5-7-17(8-6-16)24-13-19(22)21-11-14-3-1-2-4-18(14)15-9-10-23-12-15/h1-10,12H,11,13H2,(H,21,22)
• InChI Key: YNOWISMDGGBMCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CSC2=CC=C(C=C2)F)C3=CSC=C3
• Molecular Formula: C19H16FNOS2
• Molecular Weight: 357.5 g/mol

Description

2-((4-fluorophenyl)thio)-N-(2-(thiophen-3-yl)benzyl)acetamide, also known as FST-100, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. FST-100 is a thiazolidinone derivative that has been synthesized using a multistep process.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study described the synthesis of sulfide and sulfone derivatives, including compounds structurally related to 2-((4-fluorophenyl)thio)-N-(2-(thiophen-3-yl)benzyl)acetamide. These compounds exhibited antimicrobial activity against Gram-negative and Gram-positive bacteria, as well as fungi (Badiger, Mulla, Khazi, & Khazi, 2013).

Antitumor and Anticancer Activities

Several studies have synthesized and evaluated the antitumor and anticancer activities of compounds structurally similar to the chemical . For example, new derivatives were tested in vitro against various human tumor cell lines, revealing considerable anticancer activity against some cancer cell lines (Yurttaş, Tay, & Demirayak, 2015). Another study focused on derivatives as PI3K/mTOR dual inhibitors, highlighting their potential in cancer therapy due to improved metabolic stability and efficacy (Stec et al., 2011).

Enhancing Antibiotic Efficacy

Research has also been conducted on enhancing the permeability and efficacy of antibiotic resistance inhibitors, with derivatives showing improved ability to cross bacterial membranes, thus potentiating the activity of beta-lactam antibiotics in resistant bacteria (Venturelli et al., 2007).

Anti-inflammatory Activity

Compounds structurally related have been synthesized and assessed for anti-inflammatory activity, with some showing significant results in experimental models (Sunder & Maleraju, 2013).

Src Kinase Inhibitory and Anticancer Activities

N-benzyl substituted acetamide derivatives, including those similar to the chemical , have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities, showing promising results in inhibiting cell proliferation of various cancer cell lines (Fallah-Tafti et al., 2011).